Cas no 1806816-24-9 (6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde)

• Product Name: 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde
• CAS No: 1806816-24-9
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4916474
• Update Time: 2025-05-20

6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H6F2N2O2/c8-7(9)6-3(2-12)11-5(10)1-4(6)13/h1-2,7H,(H3,10,11,13)
• InChI Key： HYEMRVTVRZUUKN-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(N)NC=1C=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0
• Topological Polar Surface Area: 72.2

Additional information on 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde

6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde, identified by the CAS number 1806816-24-9, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their unique chemical properties and versatility in different chemical reactions.

The structure of 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. The presence of an amino group (-NH₂) at position 6, a difluoromethyl group (-CHF₂) at position 3, a hydroxyl group (-OH) at position 4, and an aldehyde group (-CHO) at position 2 makes this molecule highly functionalized and reactive. These substituents not only influence the physical and chemical properties of the compound but also open up possibilities for its use in diverse fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of pyridine derivatives like 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde in drug discovery. The aldehyde group at position 2 can act as a reactive site for various condensation reactions, enabling the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have explored the use of this compound in the development of anti-inflammatory agents and antioxidants, leveraging its ability to scavenge free radicals and modulate cellular signaling pathways.

In addition to its pharmaceutical applications, 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde has shown promise in agrochemical research. The hydroxyl group at position 4 and the amino group at position 6 can participate in hydrogen bonding interactions, making this compound a potential candidate for herbicide development. Recent experiments have demonstrated that this compound exhibits selective toxicity towards certain plant species, suggesting its potential as a natural or semi-synthetic herbicide alternative.

The synthesis of 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde involves a multi-step process that typically begins with the preparation of a suitable pyridine derivative precursor. One common approach involves the substitution of a halogen atom on the pyridine ring with the desired functional groups using nucleophilic aromatic substitution reactions. The introduction of the difluoromethyl group (-CHF₂) is often achieved through electrophilic fluorination or via nucleophilic substitution using appropriate fluorinating agents.

The properties of 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde, including its solubility, stability, and reactivity, are influenced by the electronic effects of its substituents. The amino group at position 6 donates electron density into the pyridine ring, increasing its electron density and enhancing its reactivity towards electrophilic attack. Conversely, the difluoromethyl group at position 3 exerts an electron-withdrawing effect due to the electronegativity of fluorine atoms, which can influence the overall electronic distribution of the molecule.

The aldehyde group at position 2 is particularly reactive and can undergo various transformations under different reaction conditions. For example, it can participate in aldol condensations to form β-keto aldehydes or undergo oxidation to form carboxylic acids or their derivatives. These transformations make it possible to generate a wide range of derivatives from this compound, each with unique properties tailored for specific applications.

In terms of spectroscopic analysis, 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde exhibits characteristic absorption bands in UV-vis spectroscopy due to its conjugated π-system. The presence of electron-donating and electron-withdrawing groups on the pyridine ring further modulates these absorption bands, making them useful for analytical purposes such as quantification and structural elucidation.

The safety profile of this compound is another critical aspect that has been studied extensively. While it exhibits significant biological activity due to its functional groups, it is essential to evaluate its toxicity profile before considering it for practical applications. Recent studies have focused on assessing its acute and chronic toxicity in experimental models to ensure safe handling and use in industrial settings.

In conclusion, 6-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde, with its unique structural features and versatile functional groups, represents a valuable molecule for scientific research and industrial applications. Its potential in drug discovery, agrochemicals, and materials science underscores the importance of continued research into its properties and applications.